Cas no 110382-21-3 (Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-)

• Product Name: Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
• CAS No: 110382-21-3
• MF: C₂₁H₃₁NO₄
• MW: 361.475940118461
• CID: 185981
• Update Time: 2024-03-01

Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)- Chemical and Physical Properties

Names and Identifiers

• Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-
• Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, (
• 7,20-Cycloatidane-1,13,15-triol,16,17-epoxy-4,21-dimethyl-, (1a,13S,15b)-
• Gomandonine
• Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol,decahydro-1,3-dimethyl-, [3R-(3a,6b,6aa,6ba,8b,9b,10a,10ab,11a,11ab,13R*,15R*)]-
• Spiro[8,10a-ethano-11,3,6a-ethanylylidene-8H-indeno[2,1-b]azocine-9(10H),2'-oxirane]-6,10,15-triol, decahydro-1,3-dimethyl-, (2'R,3R,6S,6aS,6bS,8S,10S,10aS,11S,11aS,13R,15R)-

• Inchi： 1S/C21H31NO4/c1-18-4-3-15(24)21-13(18)6-11(16(21)22(2)8-18)19-7-12(23)10(5-14(19)21)20(9-26-20)17(19)25/h10-17,23-25H,3-9H2,1-2H3/t10-,11-,12-,13+,14+,15-,16+,17-,18-,19+,20-,21-/m0/s1
• InChI Key： CTSBJRMVTMDDMR-BIIVGHODSA-N
• SMILES： [C@@H]12[C@]34C[C@H](O)[C@H](C[C@H]3[C@@]35[C@@H](O)CC[C@@](C)(CN([C@H]13)C)[C@H]5C2)[C@@]1(CO1)[C@H]4O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 0.208

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids